Cas no 25699-85-8 (3-(1H-Imidazol-1-yl)benzonitrile)

• Product Name: 3-(1H-Imidazol-1-yl)benzonitrile
• CAS No: 25699-85-8
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD07368519
• CID: 242177
• PubChem ID: 4961272
• Update Time: 2025-05-19

3-(1H-Imidazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(1H-imidazol-1-yl)-
• 3-(1H-Imidazol-1-yl)benzonitrile
• 3-imidazol-1-ylbenzonitrile
• Benzonitrile,3-(1H-imidazol-1-yl)
• 1-(3-cyanophenyl)imidazole
• 3-(1-imidazolyl)benzonitrile
• 3-(imidazol-1-yl)benzonitrile
• 3-(imidazole-1-yl)benzonitrile
• 3-imidazole-1-yl-benzonitile
• 3-imidazolylbenzenecarbonitrile
• A919490
• 25699-85-8
• E89199
• EN300-78124
• CS-0206367
• TS-02296
• SCHEMBL3832736
• DTXSID80406905
• WTSYEEOMLMUPSN-UHFFFAOYSA-N
• MFCD07368519
• 3-Imidazol-1-yl-benzonitrile
• Z1198172196
• AKOS006283246
• FT-0691876

• MDL： MFCD07368519
• Inchi： 1S/C10H7N3/c11-7-9-2-1-3-10(6-9)13-5-4-12-8-13/h1-6,8H
• InChI Key： WTSYEEOMLMUPSN-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 169.06400
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.13
• Melting Point: 100 °C
• Boiling Point: 350.8°Cat760mmHg
• Flash Point: 166°C
• Refractive Index: 1.622
• PSA: 41.61000
• LogP: 1.74398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1H-Imidazol-1-yl)benzonitrile

Comprehensive Overview of 3-(1H-Imidazol-1-yl)benzonitrile (CAS No. 25699-85-8): Properties, Applications, and Industry Insights

3-(1H-Imidazol-1-yl)benzonitrile (CAS No. 25699-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted imidazole derivative is characterized by its unique molecular structure, combining a benzonitrile core with an imidazole ring. The compound's CAS number 25699-85-8 serves as a critical identifier in chemical databases, ensuring precise tracking across global supply chains. Recent studies highlight its potential as a key intermediate in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antifungal agents, aligning with current industry demands for targeted therapies.

The growing interest in imidazole-based compounds like 3-(1H-Imidazol-1-yl)benzonitrile stems from their versatile pharmacological profiles. Researchers frequently search for "imidazole derivatives in drug discovery" or "benzonitrile applications 2024," reflecting the compound's relevance in modern medicinal chemistry. Its molecular weight of 169.18 g/mol and lipophilic nature (LogP ~1.8) make it particularly valuable for optimizing drug permeability, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. The compound's nitrile group (-CN) also enables diverse chemical transformations, answering frequent queries about "nitrile functional group reactions" in synthetic chemistry forums.

From a commercial perspective, 25699-85-8 has seen rising procurement activity in Q2 2024, driven by its utility in crop protection formulations. Agricultural researchers increasingly investigate "imidazole pesticides mode of action," where this compound's structural features offer advantages in resistance management. Analytical data reveals >98% purity grades are typically supplied, with HPLC and NMR being the most requested quality control methods. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, addressing industrial concerns about "heat-stable chemical intermediates."

Environmental and regulatory aspects of 3-(1H-Imidazol-1-yl)benzonitrile have also become search trends, with queries like "biodegradability of nitrile compounds" gaining traction. While not classified as hazardous under current GHS criteria, proper handling protocols are recommended due to its crystalline powder form (particle size typically 50-100 μm). The compound's water solubility (<1 g/L at 25°C) and vapor pressure (1.2 × 10^-5 mmHg at 20°C) are frequently referenced in environmental risk assessments, particularly for green chemistry applications.

Innovative applications continue to emerge, with patent literature revealing 3-(1H-Imidazol-1-yl)benzonitrile's incorporation into OLED materials and corrosion inhibitors. These developments respond to market needs for "multifunctional organic electronic materials" and "metal surface treatment chemicals." The compound's UV-Vis absorption spectrum (λ_max 265 nm in methanol) makes it particularly interesting for photochemical applications, a sector experiencing 18% annual growth according to recent market reports.

Supply chain dynamics for CAS 25699-85-8 reflect broader chemical industry trends, with emphasis on "just-in-time specialty chemical delivery" and "GMP-compliant intermediates." Major producers have adopted continuous flow chemistry techniques to enhance yield (typically 75-82% in optimized conditions), reducing the carbon footprint per kilogram produced. Analytical challenges, such as distinguishing this compound from its 2- and 4-position isomers, remain a technical focus area, with advanced LC-MS/MS methods now achieving baseline separation.

Future research directions for 3-(1H-Imidazol-1-yl)benzonitrile are likely to explore its catalytic applications and material science potential, particularly in metal-organic frameworks (MOFs). The compound's ability to act as a bidentate ligand through its imidazole nitrogen and nitrile group opens possibilities in coordination chemistry, addressing academic interest in "N-donor ligand design." With global market projections estimating 6.3% CAGR for similar intermediates through 2028, this compound exemplifies the convergence of pharmaceutical, agrochemical, and advanced materials innovation.